Cas no 1256360-01-6 (1-BOC-4-bromoindole-3-boronic acid, pinacol ester)

1-BOC-4-bromoindole-3-boronic acid pinacol ester is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The BOC (tert-butoxycarbonyl) protecting group enhances stability, allowing for selective functionalization at other reactive sites. The pinacol ester moiety improves handling and shelf life by mitigating the inherent reactivity of boronic acids. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where the 4-bromo and 3-boronate functionalities enable sequential modifications of the indole scaffold. Its compatibility with diverse reaction conditions and high purity make it a reliable intermediate for constructing complex heterocyclic systems. Suitable for controlled, stepwise synthesis in medicinal chemistry applications.
1-BOC-4-bromoindole-3-boronic acid, pinacol ester structure
1256360-01-6 structure
Product Name:1-BOC-4-bromoindole-3-boronic acid, pinacol ester
CAS No:1256360-01-6
MF:C19H25BBrNO4
MW:422.121104955673
MDL:MFCD16036142
CID:828574
PubChem ID:53217220
Update Time:2025-06-08

1-BOC-4-bromoindole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
    • 1-BOC-4-bromoindole-3-boronic acid, pinacol ester
    • AKOS015835527
    • BS-19892
    • 1256360-01-6
    • TERT-BUTYL4-BROMO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1-CARBOXYLATE
    • DTXSID60682321
    • 1-Boc-4-bromoindole-3-boronic acid,pinacol ester
    • CS-0173850
    • MFCD16036142
    • 1H-Indole-1-carboxylic acid, 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
    • MDL： MFCD16036142
    • Inchi： 1S/C19H25BBrNO4/c1-17(2,3)24-16(23)22-11-12(15-13(21)9-8-10-14(15)22)20-25-18(4,5)19(6,7)26-20/h8-11H,1-7H3
    • InChI Key： HJKPNFCBOKFSLC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=C1C(B1OC(C)(C)C(C)(C)O1)=CN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 421.10600
  • Monoisotopic Mass: 421.10600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 493.8±48.0 °C at 760 mmHg
  • Flash Point: 252.4±29.6 °C
  • PSA: 49.69000
  • LogP: 4.48620
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-BOC-4-bromoindole-3-boronic acid, pinacol ester Security Information

1-BOC-4-bromoindole-3-boronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-BOC-4-bromoindole-3-boronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB273860-250 mg
tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate; 95%
 1256360-01-6
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Matrix Scientific
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tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%
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Matrix Scientific
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tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%
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Alichem
A199008665-1g
tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
 1256360-01-6 95%
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 $400.00 2023-09-03
TRC
B201118-25mg
1-BOC-4-bromoindole-3-boronic acid, pinacol ester
 1256360-01-6
25mg
 $ 75.00 2023-04-19
TRC
B201118-50mg
1-BOC-4-bromoindole-3-boronic acid, pinacol ester
 1256360-01-6
50mg
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TRC
B201118-100mg
1-BOC-4-bromoindole-3-boronic acid, pinacol ester
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TRC
B201118-250mg
1-BOC-4-bromoindole-3-boronic acid, pinacol ester
 1256360-01-6
250mg
 $ 305.00 2023-04-19
abcr
AB273860-250mg
tert-Butyl 4-bromo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95%; .
 1256360-01-6 95%
250mg
 €297.00 2025-04-21

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